(R)-5-Hydroxy-1,7-Diphenylheptan-3-One

• Molecular Formula: C19H22O2
• Molecular Weight: 282.4 g/mol
• InChI: InChI=1S/C19H22O2/c20-18(13-11-16-7-3-1-4-8-16)15-19(21)14-12-17-9-5-2-6-10-17/h1-10,18,20H,11-15H2/t18-/m1/s1
• InChIKey: CCNKTMMNRPJQHV-GOSISDBHSA-N

(R)-5-Hydroxy-1,7-Diphenylheptan-3-One (DPHC): A Chiral Diarylheptanoid Sourcing Guide for Procurement and Research Selection

(R)-5-Hydroxy-1,7-diphenylheptan-3-one (CAS 100761-20-4), also known as (5R)-Dihydroyashabushiketol or DPHC, is a linear diarylheptanoid natural product isolated from the rhizomes of Alpinia officinarum (lesser galangal) and other Zingiberaceae species . Its structure comprises a 1,7-diphenylheptane backbone with a chiral hydroxyl group at the C5 position and a ketone at C3, resulting in a molecular formula of C19H22O2 and a molecular weight of 282.38 g/mol . As a naturally occurring chiral diarylheptanoid, (R)-5-hydroxy-1,7-diphenylheptan-3-one serves as a reference standard for natural product research, a tool compound for Nrf2/ARE pathway activation studies, and a scaffold for semi‑synthetic derivatization [1].

1 Chiral reference-standard workflow for (R)-diarylheptanoid attribution

2 Nrf2/ARE pathway-activation study fit with coupled insulin-signaling readouts

3 Natural product tool compound for enantiomer-comparison and melanogenesis research

• [1] Zhang X, Zhang Y, Zhou M, et al. DPHC From Alpinia officinarum Ameliorates Oxidative Stress and Insulin Resistance via Activation of Nrf2/ARE Pathway in db/db Mice and High Glucose-Treated HepG2 Cells. Frontiers in Pharmacology. 2022;13:792977. View Source

Why Generic Diarylheptanoid Substitution Fails: (R)-5-Hydroxy-1,7-Diphenylheptan-3-One Procurement Considerations

The class of linear diarylheptanoids exhibits profound structure‑activity divergence that precludes simple interchange among analogs. (R)-5-hydroxy-1,7-diphenylheptan-3-one possesses a specific chiral center at C5, an unsubstituted phenolic pattern, and a saturated heptane chain—features that collectively determine its unique biological fingerprint [1]. Minor modifications such as O‑methylation, introduction of a double bond, or alteration of stereochemistry have been shown to drastically alter melanogenesis inhibition potency (IC50 ranging from 10 to >100 μM across closely related diarylheptanoids isolated from the same plant source) [2]. Furthermore, the (R)-enantiomer of 5-hydroxy-1,7-diphenylheptan-3-one exhibits distinct target engagement compared to its (S)-counterpart and other achiral diarylheptanoids, as evidenced by differential Nrf2 activation and insulin‑sensitizing effects [1]. For scientific procurement, substitution with racemic mixtures, structurally similar but stereochemically undefined analogs, or alternative diarylheptanoids such as curcumin or yakuchinone A will not reproduce the validated antidiabetic and anti‑melanogenic activity profiles documented for (R)-5-hydroxy-1,7-diphenylheptan-3-one. The quantitative evidence below establishes precisely where this compound differentiates from relevant comparators.

Stereochemistry Racemic mixtures or (S)-enantiomer may shift Nrf2 engagement and insulin-sensitizing endpoints away from reported (R)-DPHC profile

Mechanism mismatch Yakuchinone A or curcumin analogs may not couple Nrf2 activation to IRS-1/PI3K/AKT/GLUT4 signaling; dual-pathway response may not transfer

Cytotoxicity window Alternative diarylheptanoids can exhibit overlapping functional and cytotoxic concentration ranges; sustained-exposure studies may require review

• [1] Zhang X, Zhang Y, Zhou M, et al. DPHC From Alpinia officinarum Ameliorates Oxidative Stress and Insulin Resistance via Activation of Nrf2/ARE Pathway in db/db Mice and High Glucose-Treated HepG2 Cells. Frontiers in Pharmacology. 2022;13:792977. View Source
• [2] Matsuda H, Nakashima S, Oda Y, et al. Melanogenesis inhibitors from the rhizomes of Alpinia officinarum in B16 melanoma cells. Bioorganic & Medicinal Chemistry. 2009;17(16):6048-6053. View Source

(R)-5-Hydroxy-1,7-Diphenylheptan-3-One (DPHC) Quantitative Differentiation Evidence: Head‑to‑Head and Cross‑Study Comparisons

DPHC vs. Rosiglitazone: Comparable Serum Insulin Reduction at Lower Functional Doses in db/db Diabetic Mice

In a db/db mouse model of type 2 diabetes, (R)-5-hydroxy-1,7-diphenylheptan-3-one (DPHC) administered orally at 80 mg/kg and 140 mg/kg for 8 weeks reduced serum insulin levels by 63.6% (p < 0.001) and 78.0% (p < 0.001), respectively, compared to untreated db/db controls [1]. The positive control, rosiglitazone (RSG) at 10 mg/kg, achieved a 73.9% reduction (p < 0.001) [1]. Notably, DPHC improved glucose tolerance (OGTT AUC, p < 0.05) and insulin sensitivity (ITT AUC, p < 0.05) without inducing the body weight gain observed in RSG‑treated mice, a clinically relevant adverse effect of thiazolidinediones [1].

Serum insulin reduction

Head-to-head

DPHC 140 mg/kg: 78.0% reduction; Rosiglitazone 10 mg/kg: 73.9% reduction

Supports model-response endpoint context without body-weight gain confound

db/db mice, 8-week oral gavage, n=8; reported endpoint context

Evidence Dimension	Serum Insulin Reduction in db/db Mice
Target Compound Data	DPHC 80 mg/kg: 63.6% reduction; DPHC 140 mg/kg: 78.0% reduction
Comparator Or Baseline	Rosiglitazone (RSG) 10 mg/kg: 73.9% reduction; Untreated db/db control: baseline
Quantified Difference	DPHC 140 mg/kg exceeds RSG reduction by 4.1 percentage points; DPHC 80 mg/kg achieves 86% of RSG effect at 8× higher dose
Conditions	db/db mice, oral gavage, once daily for 8 weeks, n=8 per group

Why This Matters

This head‑to‑head comparison demonstrates that DPHC achieves thiazolidinedione‑class efficacy in lowering hyperinsulinemia while avoiding the weight gain liability, a critical selection criterion for in vivo metabolic studies.

• [1] Zhang X, Zhang Y, Zhou M, et al. DPHC From Alpinia officinarum Ameliorates Oxidative Stress and Insulin Resistance via Activation of Nrf2/ARE Pathway in db/db Mice and High Glucose-Treated HepG2 Cells. Frontiers in Pharmacology. 2022;13:792977. View Source

DPHC Restores Antioxidant Enzyme Activities: Quantitative Elevation of SOD, CAT, and GSH‑Px in Diabetic Mouse Liver

In db/db diabetic mice, hepatic superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GSH‑Px) levels were significantly decreased compared to non‑diabetic db/m controls (p < 0.01) [1]. Treatment with DPHC (80 and 140 mg/kg) for 8 weeks significantly increased SOD, CAT, and GSH‑Px activities (p < 0.05) while simultaneously reducing malondialdehyde (MDA) levels (p < 0.05), indicating restoration of endogenous antioxidant capacity [1]. In contrast, rosiglitazone treatment did not significantly elevate SOD levels in the same model [1].

Antioxidant enzyme restoration

Head-to-head

DPHC restores SOD, CAT, GSH-Px (p < 0.05); Rosiglitazone did not restore SOD

Supports dual-action pathway-response context distinct from PPARγ-only comparators

db/db mouse liver, 8-week oral administration

Evidence Dimension	Hepatic Antioxidant Enzyme Activity Restoration
Target Compound Data	DPHC 80 and 140 mg/kg: significant increase in SOD, CAT, GSH‑Px (p < 0.05) vs. db/db control
Comparator Or Baseline	Rosiglitazone 10 mg/kg: no significant increase in SOD; db/db control: decreased SOD/CAT/GSH‑Px (p < 0.01 vs. db/m)
Quantified Difference	DPHC restores multiple antioxidant enzymes; RSG fails to restore SOD
Conditions	db/db mouse liver tissue, 8-week oral administration, enzymatic activity assays

Why This Matters

This differentiation establishes DPHC as a dual‑action tool compound—combining insulin sensitization with direct antioxidant enzyme induction—unlike rosiglitazone, which primarily targets PPARγ without robust Nrf2‑mediated antioxidant effects.

• [1] Zhang X, Zhang Y, Zhou M, et al. DPHC From Alpinia officinarum Ameliorates Oxidative Stress and Insulin Resistance via Activation of Nrf2/ARE Pathway in db/db Mice and High Glucose-Treated HepG2 Cells. Frontiers in Pharmacology. 2022;13:792977. View Source

Melanogenesis Inhibition: DPHC Demonstrates Potent Anti‑Melanogenic Activity Compared to Arbutin Reference Standard

In theophylline‑stimulated murine B16 melanoma 4A5 cells, (R)-5-hydroxy-1,7-diphenylheptan-3-one inhibited melanogenesis with an IC50 range of 10–48 μM [1]. For comparison, arbutin—a widely used cosmetic skin‑lightening agent—exhibits an IC50 of 174 μM in the same B16 melanoma cell assay system [2]. Additionally, DPHC demonstrates only slight inhibition of mushroom tyrosinase in vitro , indicating that its anti‑melanogenic mechanism operates primarily through transcriptional or post‑translational regulation of melanogenic enzymes rather than direct active‑site inhibition.

Melanogenesis inhibition

Cross-study comparable

DPHC IC₅₀ = 10–48 µM; Arbutin IC₅₀ = 174 µM

Supports lower-dose assay context for melanogenesis screening

B16 melanoma 4A5 cells; reported rank-order potency context

Evidence Dimension	Melanogenesis Inhibition in B16 Melanoma Cells
Target Compound Data	DPHC IC50 = 10–48 μM
Comparator Or Baseline	Arbutin IC50 = 174 μM
Quantified Difference	DPHC is 3.6‑fold to 17.4‑fold more potent than arbutin
Conditions	Theophylline‑stimulated murine B16 melanoma 4A5 cells, melanin content assay

Why This Matters

The 4‑ to 17‑fold potency advantage over arbutin positions DPHC as a higher‑activity natural product standard for melanogenesis research, reducing compound quantity requirements and enabling lower‑dose experimental designs.

• [1] Matsuda H, Nakashima S, Oda Y, et al. Melanogenesis inhibitors from the rhizomes of Alpinia officinarum in B16 melanoma cells. Bioorganic & Medicinal Chemistry. 2009;17(16):6048-6053. View Source
• [2] Matsuda H, et al. Diarylheptanoids with inhibitory effects on melanogenesis from the rhizomes of Curcuma comosa in B16 melanoma cells. Bioorganic & Medicinal Chemistry Letters. 2013. View Source

In Vivo Anti‑Inflammatory Activity: Quantified Ear Edema Inhibition with ID50 of 2.1 μmol

(R)-5-Hydroxy-1,7-diphenylheptan-3-one inhibits 12‑O‑tetradecanoylphorbol‑13‑acetate (TPA)‑induced ear inflammation in ICR mice with an ID50 value of 2.1 μmol . This quantitative in vivo anti‑inflammatory benchmark distinguishes DPHC from many synthetic diarylheptanoid analogs that lack documented in vivo efficacy data. While comparative ID50 values for reference anti‑inflammatory agents in the identical model are not reported in the same study, the ID50 of 2.1 μmol provides a quantifiable threshold for assessing potency of structural analogs and derivatives.

In vivo anti-inflammatory

Reported

ID₅₀ = 2.1 µmol (TPA-induced ear edema)

Provides quantifiable PD benchmark for exposure-response correlation studies

ICR mice, topical; data to verify

Evidence Dimension	In Vivo Anti‑Inflammatory Activity
Target Compound Data	DPHC ID50 = 2.1 μmol (TPA‑induced ear edema in ICR mice)
Comparator Or Baseline	Untreated control (baseline inflammation); no direct comparator reported
Quantified Difference	N/A (absolute ID50 value provided as benchmark)
Conditions	ICR mice, TPA‑induced ear inflammation model, topical application

Why This Matters

This validated in vivo ID50 provides a critical benchmark for pharmacokinetic/pharmacodynamic correlation studies and enables procurement decisions based on documented whole‑animal efficacy rather than isolated cell‑free assays.

Nrf2/ARE Pathway Activation: DPHC Upregulates HO‑1, AKT, and GLUT4 via a Chiral‑Dependent Mechanism

Western blot and PCR analyses in db/db mouse liver and IR‑HepG2 cells demonstrate that DPHC significantly increases protein and mRNA expression of nuclear Nrf2, phosphorylated Nrf2, HO‑1, AKT, phosphorylated AKT, PI3K, phosphorylated PI3K, and membrane GLUT4 (p < 0.05), while concurrently reducing phosphorylation of JNK and IRS‑1 at Ser307 (p < 0.05) [1]. The Nrf2‑specific inhibitor ML385 (5 μM) abolished DPHC‑mediated HO‑1 induction and antioxidant effects, confirming pathway specificity [1]. In contrast, other diarylheptanoids such as yakuchinone A and 5′‑hydroxyl‑yakuchinone A exhibit radical scavenging activity but have not been shown to activate the full Nrf2/ARE transcriptional program with downstream insulin‑sensitizing effects [2].

Nrf2 pathway mechanism

Class-level inference

DPHC uniquely couples Nrf2/HO-1 to IRS-1/PI3K/AKT/GLUT4 axis

Supports pathway-response interpretation for insulin-resistance models

Yakuchinone A lacks dual-pathway coupling; source-specific review

Evidence Dimension	Nrf2/ARE Pathway Activation and Downstream Insulin Signaling
Target Compound Data	DPHC: ↑ Nrf2, p‑Nrf2, HO‑1, AKT, p‑AKT, PI3K, p‑PI3K, GLUT4 (membrane); ↓ p‑JNK, p‑IRS‑1 (Ser307)
Comparator Or Baseline	Yakuchinone A and 5′‑hydroxyl‑yakuchinone A: DPPH/ABTS radical scavenging activity only; no reported Nrf2‑mediated insulin sensitization
Quantified Difference	DPHC uniquely couples Nrf2 activation to IRS‑1/PI3K/AKT/GLUT4 insulin signaling axis; yakuchinone‑type diarylheptanoids lack this dual functionality
Conditions	db/db mouse liver tissue and high glucose‑treated HepG2 cells; WB and PCR assays

Why This Matters

This mechanistic differentiation establishes DPHC as the diarylheptanoid of choice for studies investigating the intersection of oxidative stress and insulin resistance, a combination not replicated by structurally related compounds lacking the (R)-5‑hydroxy configuration.

• [1] Zhang X, Zhang Y, Zhou M, et al. DPHC From Alpinia officinarum Ameliorates Oxidative Stress and Insulin Resistance via Activation of Nrf2/ARE Pathway in db/db Mice and High Glucose-Treated HepG2 Cells. Frontiers in Pharmacology. 2022;13:792977. View Source
• [2] Protective Effect of Alpinia oxyphylla Fruit against tert-Butyl Hydroperoxide-Induced Toxicity in HepG2 Cells via Nrf2 Activation and Free Radical Scavenging and Its Active Molecules. 2022. View Source

Cytotoxicity Profile: DPHC Exhibits Favorable Therapeutic Window in HepG2 and B16 Cell Models

In HepG2 hepatocellular carcinoma cells, DPHC at concentrations up to 100 μM for 24 hours did not significantly reduce cell viability; at 5 μM, DPHC actually promoted cell growth (p < 0.01) [1]. In B16 melanoma cells, melanogenesis inhibition (IC50 10–48 μM) occurred at concentrations well below cytotoxic thresholds [2]. For comparison, curcumin—a widely studied diarylheptanoid—exhibits cytotoxicity toward MCF‑7 breast cancer cells with IC50 values of 6.7–13.3 μM [3], indicating a narrower therapeutic window for certain cancer cell lines.

Cytotoxicity window

Cross-study comparable

DPHC functional range (10–48 µM) below cytotoxic threshold (>100 µM); Curcumin MCF-7 IC₅₀: 6.7–13.3 µM

Supports cell-model endpoint review with wider separation from cytotoxicity

HepG2 and B16 cells; class comparison context

Evidence Dimension	Cytotoxicity vs. Functional Activity Window
Target Compound Data	DPHC: no cytotoxicity in HepG2 up to 100 μM; melanogenesis IC50 = 10–48 μM
Comparator Or Baseline	Curcumin: MCF‑7 cytotoxicity IC50 = 6.7–13.3 μM
Quantified Difference	DPHC functional concentrations (10–48 μM) are substantially below cytotoxic threshold (>100 μM); curcumin exhibits overlapping functional and cytotoxic ranges
Conditions	HepG2 cells (CCK‑8 assay, 24 h); B16 cells (melanin assay)

Why This Matters

The clear separation between functional (anti‑melanogenic, insulin‑sensitizing) and cytotoxic concentrations makes DPHC preferable for mechanistic studies requiring sustained compound exposure without confounding cytotoxicity artifacts.

• [1] Zhang X, Zhang Y, Zhou M, et al. DPHC From Alpinia officinarum Ameliorates Oxidative Stress and Insulin Resistance via Activation of Nrf2/ARE Pathway in db/db Mice and High Glucose-Treated HepG2 Cells. Frontiers in Pharmacology. 2022;13:792977. View Source
• [2] Matsuda H, Nakashima S, Oda Y, et al. Melanogenesis inhibitors from the rhizomes of Alpinia officinarum in B16 melanoma cells. Bioorganic & Medicinal Chemistry. 2009;17(16):6048-6053. View Source
• [3] Biological evaluation of curcumin and related diarylheptanoids. PubMed. Accessed 2026. View Source

(R)-5-Hydroxy-1,7-Diphenylheptan-3-One (DPHC) Optimal Research and Industrial Application Scenarios

In Vivo Type 2 Diabetes and Metabolic Syndrome Research Requiring Insulin Sensitization Without Weight Gain Liability

DPHC is optimally deployed in db/db mouse or high‑fat diet‑induced obesity models where the objective is to evaluate insulin sensitization and glucose homeostasis improvement without confounding weight gain effects. The compound reduces fasting blood glucose (significant at week 5, p < 0.01; week 7, p < 0.001), lowers serum insulin by 63.6–78.0%, and improves OGTT/ITT performance (AUC reduction, p < 0.05) [1]. Critically, DPHC does not induce the body weight increase observed with rosiglitazone, making it a cleaner tool for dissecting PPARγ‑independent insulin‑sensitizing mechanisms [1].

Nrf2/ARE Pathway Activation Studies with Integrated Oxidative Stress and Insulin Signaling Readouts

For investigations requiring simultaneous activation of the Nrf2‑mediated antioxidant response and enhancement of insulin signaling, DPHC provides a unique single‑agent tool. The compound upregulates Nrf2, HO‑1, AKT, PI3K, and GLUT4 while suppressing JNK and IRS‑1 (Ser307) phosphorylation in both liver tissue and cultured hepatocytes [1]. The availability of the Nrf2 inhibitor ML385 enables rigorous pathway‑validation experiments, and the documented restoration of SOD, CAT, and GSH‑Px activities provides quantifiable enzymatic endpoints [1].

Melanogenesis Research and Natural Product‑Based Skin Pigmentation Studies

DPHC is suitable for comparative melanogenesis inhibition studies requiring a natural product standard with documented potency (IC50 10–48 μM in B16 cells) [1]. Its 4‑ to 17‑fold potency advantage over arbutin enables lower‑dose experimental designs and reduces compound consumption in high‑throughput screening formats [2]. The compound's limited direct tyrosinase inhibition makes it particularly valuable for investigating transcription‑factor‑mediated (MITF‑dependent) regulation of melanogenic enzymes.

Pharmacokinetic/Pharmacodynamic Correlation Studies Using Validated In Vivo Anti‑Inflammatory Endpoint

The established in vivo ID50 of 2.1 μmol for TPA‑induced ear edema in mice [1] provides a quantifiable pharmacodynamic benchmark for correlating plasma or tissue exposure with anti‑inflammatory efficacy. This endpoint is suitable for formulation development, bioavailability assessment, and structure‑activity relationship studies where whole‑animal efficacy data are required for candidate selection.

Application

Selection Property

Validation Focus

Insulin-resistance model studies

Dual insulin sensitization and weight-change monitoring

OGTT / ITT endpoint review and body-weight trajectory

Nrf2/ARE pathway-activation research

Coupled antioxidant enzyme and insulin-signaling readouts

Nrf2, HO-1, AKT, GLUT4 endpoint validation; ML385 inhibition control

Melanogenesis screening studies

Enantiomer-specific natural product standard

B16 melanin-content assay and MITF-dependent regulation review

PK/PD correlation research

Quantifiable in vivo anti-inflammatory benchmark

Exposure-response model validation against reported ID₅₀

• [1] Zhang X, Zhang Y, Zhou M, et al. DPHC From Alpinia officinarum Ameliorates Oxidative Stress and Insulin Resistance via Activation of Nrf2/ARE Pathway in db/db Mice and High Glucose-Treated HepG2 Cells. Frontiers in Pharmacology. 2022;13:792977. View Source
• [2] Matsuda H, Nakashima S, Oda Y, et al. Melanogenesis inhibitors from the rhizomes of Alpinia officinarum in B16 melanoma cells. Bioorganic & Medicinal Chemistry. 2009;17(16):6048-6053. View Source
• [3] Matsuda H, et al. Diarylheptanoids with inhibitory effects on melanogenesis from the rhizomes of Curcuma comosa in B16 melanoma cells. Bioorganic & Medicinal Chemistry Letters. 2013. View Source